(2E)-3-Phenyl-2-propenoic Acid
(2E)-3-Phenyl-2-propenoic Acid
Cinnamic acid, also known as (e)-cinnamate or trans-cinnamate, belongs to the class of organic compounds known as cinnamic acids. These are organic aromatic compounds containing a benzene and a carboxylic acid group forming 3-phenylprop-2-enoic acid. Cinnamic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cinnamic acid has been primarily detected in saliva. Within the cell, cinnamic acid is primarily located in the membrane (predicted from logP). Cinnamic acid exists in all eukaryotes, ranging from yeast to humans. Cinnamic acid is also a parent compound for other transformation products, including but not limited to, 2, 3-dihydroxy-trans-cinnamic acid, anthemis glycoside b, and syncarpamide. Cinnamic acid is a sweet, balsam, and honey tasting compound that can be found in a number of food items such as skunk currant, hard wheat, cinnamon, and rowal. This makes cinnamic acid a potential biomarker for the consumption of these food products. Cinnamic acid is a potentially toxic compound.
Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styrenes and a member of cinnamic acids. It is a conjugate acid of a cinnamate.
Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styrenes and a member of cinnamic acids. It is a conjugate acid of a cinnamate.
Brand Name:
Vulcanchem
CAS No.:
140-10-3
VCID:
VC0041478
InChI:
InChI=1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
SMILES:
C1=CC=C(C=C1)C=CC(=O)O
Molecular Formula:
C9H8O2
Molecular Weight:
148.16 g/mol
(2E)-3-Phenyl-2-propenoic Acid
CAS No.: 140-10-3
Reference Standards
VCID: VC0041478
Molecular Formula: C9H8O2
Molecular Weight: 148.16 g/mol
CAS No. | 140-10-3 |
---|---|
Product Name | (2E)-3-Phenyl-2-propenoic Acid |
Molecular Formula | C9H8O2 |
Molecular Weight | 148.16 g/mol |
IUPAC Name | (E)-3-phenylprop-2-enoic acid |
Standard InChI | InChI=1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+ |
Standard InChIKey | WBYWAXJHAXSJNI-VOTSOKGWSA-N |
Isomeric SMILES | C1=CC=C(C=C1)/C=C/C(=O)O |
SMILES | C1=CC=C(C=C1)C=CC(=O)O |
Canonical SMILES | C1=CC=C(C=C1)C=CC(=O)O |
Appearance | Powder |
Boiling Point | 300.0 °C |
Melting Point | 133.0 °C Mp 133 ° 133°C |
Physical Description | Solid White crystalline scales, honey floral odou |
Description | Cinnamic acid, also known as (e)-cinnamate or trans-cinnamate, belongs to the class of organic compounds known as cinnamic acids. These are organic aromatic compounds containing a benzene and a carboxylic acid group forming 3-phenylprop-2-enoic acid. Cinnamic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cinnamic acid has been primarily detected in saliva. Within the cell, cinnamic acid is primarily located in the membrane (predicted from logP). Cinnamic acid exists in all eukaryotes, ranging from yeast to humans. Cinnamic acid is also a parent compound for other transformation products, including but not limited to, 2, 3-dihydroxy-trans-cinnamic acid, anthemis glycoside b, and syncarpamide. Cinnamic acid is a sweet, balsam, and honey tasting compound that can be found in a number of food items such as skunk currant, hard wheat, cinnamon, and rowal. This makes cinnamic acid a potential biomarker for the consumption of these food products. Cinnamic acid is a potentially toxic compound. Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styrenes and a member of cinnamic acids. It is a conjugate acid of a cinnamate. |
Solubility | 0.00 M 0.546 mg/mL at 25 °C 0.546 mg/mL insoluble in water; soluble in oils slightly soluble (in ethanol) |
Synonyms | cinnamic acid cinnamic acid, (trans)-(E)-isomer cinnamic acid, (Z)-isomer cinnamic acid, 13C-labeled cpd cinnamic acid, 14C-labeled cpd cinnamic acid, 14C-labeled cpd (E)-isomer cinnamic acid, 2-(13)C-labeled cpd cinnamic acid, 2-(14)C-labeled cpd cinnamic acid, 3-(14)C-labeled cpd cinnamic acid, 3H-labeled cpd (E)-isomer cinnamic acid, 3H-labeled cpd (Z)-isomer cinnamic acid, ion(1-) cinnamic acid, ion(1-)-(E)-isomer cinnamic acid, nickel (+2) salt cinnamic acid, potassium salt cinnamic acid, sodium salt cinnamic acid, sodium salt(E)-isomer cinnamic acid, sodium salt(Z)-isomer cinnamic acid, zinc salt(E)-isome |
Vapor Pressure | 3.21e-05 mmHg |
PubChem Compound | 444539 |
Last Modified | Nov 11 2021 |
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